Cas no 2742660-27-9 (2-(3-Sulfanylcyclobutyl)acetic acid)

• Product Name: 2-(3-Sulfanylcyclobutyl)acetic acid
• CAS No: 2742660-27-9
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• CID: 5835744
• PubChem ID: 165693673
• Update Time: 2025-05-24

2-(3-Sulfanylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37152198
• 2742660-27-9
• 2-(3-sulfanylcyclobutyl)acetic acid
• 2-(3-Sulfanylcyclobutyl)acetic acid

• Inchi： 1S/C6H10O2S/c7-6(8)3-4-1-5(9)2-4/h4-5,9H,1-3H2,(H,7,8)
• InChI Key： BZSPWLFBFWNOOD-UHFFFAOYSA-N
• SMILES： SC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 146.04015073g/mol
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(3-Sulfanylcyclobutyl)acetic acid

2-(3-Sulfanylcyclobutyl)acetic Acid: A Comprehensive Overview

2-(3-Sulfanylcyclobutyl)acetic acid, identified by the CAS number 2742660-27-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring, which is substituted with a sulfur atom at the 3-position and an acetic acid group at the 1-position. The presence of the sulfur atom introduces interesting electronic properties, making this compound a valuable subject for both theoretical and experimental studies.

The structure of 2-(3-Sulfanylcyclobutyl)acetic acid is intriguing due to the strained cyclobutane ring, which is known to exhibit unique reactivity compared to larger cyclic systems. The sulfur atom at the 3-position further modifies the electronic environment, potentially influencing the compound's reactivity and stability. Recent studies have explored the synthesis of this compound, employing various methodologies such as ring-closing metathesis and oxidative coupling reactions. These methods have provided insights into the efficient construction of strained cyclic systems with functional groups.

One of the most notable aspects of 2-(3-Sulfanylcyclobutyl)acetic acid is its potential application in drug discovery. The compound's structure suggests that it could serve as a scaffold for developing bioactive molecules. For instance, the acetic acid group can act as a hydrogen bond donor or acceptor, which is crucial for molecular recognition in biological systems. Additionally, the sulfur atom may contribute to metal-binding properties, making this compound a candidate for metalloenzyme inhibitors or other therapeutic agents.

Recent research has also focused on the physical and chemical properties of 2-(3-Sulfanylcyclobutyl)acetic acid. Studies have revealed that the compound exhibits moderate acidity due to the presence of the carboxylic acid group. Its solubility in various solvents has been determined, which is essential for its application in analytical chemistry and pharmaceutical formulations. Furthermore, computational studies have been conducted to investigate the electronic structure and reactivity of this compound, providing valuable insights into its potential interactions with biological targets.

In terms of synthesis, researchers have developed innovative approaches to construct 2-(3-Sulfanylcyclobutyl)acetic acid. One such method involves the use of transition metal catalysts to facilitate cyclization reactions. These methods not only enhance the efficiency of synthesis but also open new avenues for modifying the substituents on the cyclobutane ring, enabling further exploration of its chemical space.

The application of 2-(3-Sulfanylcyclobutyl)acetic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where strained rings are known to exhibit interesting charge transport characteristics. Preliminary studies have explored its potential as a component in organic semiconductors, though further research is required to fully harness its capabilities in this domain.

In conclusion, 2-(3-Sulfanylcyclobutyl)acetic acid, with its CAS number 2742660-27-9, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future research and development. As ongoing studies continue to uncover its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.